Ethyl 2-Propyl-3-hydroxy-3-phenylpropionate

• Molecular Formula: C14H20O3
• Molecular Weight: 236.31 g/mol
• IUPAC Name: ethyl 2-[hydroxy(phenyl)methyl]pentanoate
• InChI: InChI=1S/C14H20O3/c1-3-8-12(14(16)17-4-2)13(15)11-9-6-5-7-10-11/h5-7,9-10,12-13,15H,3-4,8H2,1-2H3
• InChI Key: FOPQPQPAHXYHBO-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C(C1=CC=CC=C1)O)C(=O)OCC

Description

Ethyl 2-Propyl-3-hydroxy-3-phenylpropionate is a useful research compound. Its molecular formula is C14H20O3 and its molecular weight is 236.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 100 milligram sample of the prepared hydroxy-ester is pyrolyzed in a sealed tube at 240°-245° C. for 1 hour. Examination of the pyrolyzate by liquid chromatography indicates that it consists of 60% of unreacted hydroxy-ester and 40% of a 1:1 mixture of ethyl valerate and benzaldehyde.